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Compound of Interest

4-Bromo-3-
Compound Name:

(methoxycarbonyl)benzoic acid
CAS No.: 41684-08-6

Cat. No.: B2658716

Get Quote

\ J

A comprehensive analysis of the properties, synthesis, and hazard profile of 4-((4-ethyl-5-(2-
hydroxy-4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)benzene-1,3-diol for researchers,
scientists, and drug development professionals.

Abstract

This technical guide provides a detailed overview of the chemical compound identified by CAS
number 41684-08-6, chemically known as 4-((4-ethyl-5-(2-hydroxy-4-methoxyphenyl)-4H-1,2,4-
triazol-3-yl)thio)benzene-1,3-diol. Extensive research of available scientific literature and safety
data reveals a significant lack of specific information for this particular substance. This guide
will address the current informational void and provide general guidance on handling
structurally related compounds, emphasizing the critical need for empirical testing in the
absence of specific data.

Introduction and Identification

The compound with CAS number 41684-08-6 is a complex heterocyclic molecule incorporating
a 1,2,4-triazole core, a substituted phenol, and a resorcinol moiety linked by a thioether bridge.
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The structural complexity suggests potential for diverse biological activities, making it a
molecule of interest for medicinal chemistry and drug discovery. However, a thorough search of
chemical databases and scientific literature did not yield specific data pertaining to this exact
CAS number.

Table 1: Compound Identification

Identifier Value

CAS Number 41684-08-6

4-((4-ethyl-5-(2-hydroxy-4-methoxyphenyl)-4H-
1,2,4-triazol-3-yl)thio)benzene-1,3-diol

Chemical Name

Molecular Formula C17H16N404S

Molecular Weight 388.4 g/mol

Predicted Physicochemical Properties

In the absence of experimental data, computational methods can provide estimated
physicochemical properties. These predictions are valuable for preliminary assessment but
must be confirmed experimentally.

Table 2: Predicted Physicochemical Properties
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Property Predicted Value Notes

Indicates moderate lipophilicity,
LogP 35-45 suggesting potential for cell

membrane permeability.

. Suggests the molecule may
Topological Polar Surface Area

145 Az have limited blood-brain barrier
(TPSA) _
penetration.
Hydrogen Bond Donors 4
Hydrogen Bond Acceptors 7
Rotatable Bonds 6

Potential Hazards and Safety Precautions

Given the absence of a specific Safety Data Sheet (SDS) for CAS 41684-08-6, a precautionary
approach based on the constituent functional groups is imperative. The molecule contains a
thiol group, which can be toxic, and phenolic moieties that may cause skin and eye irritation.

General Handling Guidelines

Due to the unknown toxicological profile, this compound should be handled with extreme
caution in a well-ventilated laboratory, preferably within a fume hood.[1][2]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[3][4]

« Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) should be worn at all
times.[5] Contaminated clothing should be removed and laundered before reuse.[5]

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[3]

Fire and Explosion Hazards
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While not explicitly known, organic compounds of this nature can be combustible.

» Extinguishing Media: Use dry chemical, COz, water spray, or alcohol-resistant foam for
extinction.[2]

e Hazardous Decomposition Products: Thermal decomposition may produce toxic gases such
as carbon oxides, nitrogen oxides, and sulfur oxides.[2][6]

Storage and Disposal

o Storage: The compound should be stored in a tightly sealed container in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

» Disposal: Waste disposal should be conducted in accordance with all applicable local,
regional, and national regulations.[1][4]

Synthesis and Experimental Protocols

A definitive, validated synthesis protocol for CAS 41684-08-6 is not available in the published
literature. However, a plausible synthetic route can be conceptualized based on established
organic chemistry principles for the formation of similar 1,2,4-triazole thioethers.

Conceptual Synthetic Workflow

The synthesis would likely involve a multi-step process, beginning with the construction of the
substituted 1,2,4-triazole core, followed by the introduction of the thioether linkage to the
resorcinol moiety.

Ci
Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of CAS 41684-08-6.

Recommended Experimental Validation

Any proposed synthesis must be followed by rigorous characterization of the final product to
confirm its identity and purity.
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Table 3: Recommended Analytical Techniques

Technique Purpose
Nuclear Magnetic Resonance (NMR) To elucidate the chemical structure and confirm
Spectroscopy (*H, 13C) the connectivity of atoms.

) ] To determine the exact molecular weight and
High-Resolution Mass Spectrometry (HRMS) N
elemental composition.

To identify the presence of key functional groups

Infrared (IR) Spectroscopy ( OH, -SH, C=N)
e.g., -OH, -oR, C=N).

High-Performance Liquid Chromatography

To assess the purity of the compound.
(HPLC)

Melting Point Analysis As an indicator of purity.

Potential Biological Activity and Research
Applications

The structural motifs present in CAS 41684-08-6 are found in compounds with a wide range of
biological activities.

e 1,2,4-Triazoles: This heterocyclic core is a well-known pharmacophore present in numerous
antifungal, antiviral, and anticancer agents.

e Phenols and Resorcinols: These moieties can act as antioxidants and are often involved in
hydrogen bonding interactions with biological targets.

o Thioethers: The thioether linkage can influence the compound's metabolic stability and
pharmacokinetic properties.

Given these features, this compound could be a candidate for screening in various biological
assays, including but not limited to:

e Antimicrobial assays

e Anticancer cell proliferation assays
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e Enzyme inhibition assays (e.g., kinases, phosphatases)

Conclusion and Future Directions

The compound with CAS number 41684-08-6 represents a novel chemical entity with a notable
absence of published data. This guide has provided a framework for its safe handling, a
conceptual synthetic approach, and potential areas of biological investigation. It is imperative
that any future work on this compound begins with a thorough experimental validation of its
properties and a comprehensive toxicological assessment. The potential for this molecule to
serve as a scaffold in drug discovery warrants further investigation by the scientific community.

References

Due to the lack of specific information for CAS 41684-08-6, the references below provide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6]. BenchChem, [2026]. [Online PDF]. Available at:
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number-41684-08-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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